Cas no 49582-68-5 (3-Buten-2-one, 4-(dimethylamino)-4-methoxy-)
49582-68-5 structure
Product Name:3-Buten-2-one, 4-(dimethylamino)-4-methoxy-
CAS No:49582-68-5
MF:C7H13NO2
MW:143.183622121811
CID:2669526
Update Time:2023-08-06
3-Buten-2-one, 4-(dimethylamino)-4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 4-(Dimethylamino)-4-methoxy-3-buten-2-one
- 3-Buten-2-one, 4-(dimethylamino)-4-methoxy-
- NHWSRAGFVDXRMH-ALCCZGGFSA-N
- (3Z)-4-(Dimethylamino)-4-methoxy-3-buten-2-one #
-
- Inchi: 1S/C7H13NO2/c1-6(9)5-7(10-4)8(2)3/h5H,1-4H3/b7-5-
- InChI Key: NHWSRAGFVDXRMH-ALCCZGGFSA-N
- SMILES: O(C)/C(=C\C(C)=O)/N(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 150
- Topological Polar Surface Area: 29.5
3-Buten-2-one, 4-(dimethylamino)-4-methoxy- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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